Cas no 1613457-88-7 (3-(2-Cyano-5-fluorophenyl)-1-propene)

• Product Name: 3-(2-Cyano-5-fluorophenyl)-1-propene
• CAS No: 1613457-88-7
• MF: C₁₀H₈FN
• MW: 161.175625801086
• CID: 5274643
• Update Time: 2025-05-25

3-(2-Cyano-5-fluorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(2-Cyano-5-fluorophenyl)-1-propene
• 4-fluoro-2-(prop-2-en-1-yl)benzonitrile
• Benzonitrile, 4-fluoro-2-(2-propen-1-yl)-

• Inchi： 1S/C10H8FN/c1-2-3-8-6-10(11)5-4-9(8)7-12/h2,4-6H,1,3H2
• InChI Key： PSZCMWBNHBJRSY-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#N)=C(C=1)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8

Additional information on 3-(2-Cyano-5-fluorophenyl)-1-propene

3-(2-Cyano-5-Fluorophenyl)-1-Propene: A Comprehensive Overview

3-(2-Cyano-5-fluorophenyl)-1-propene (CAS No. 1613457-88-7) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design, polymer synthesis, and advanced materials development. The molecule consists of a cyano group attached to a fluorophenyl ring, which is further connected to a propene moiety, creating a versatile platform for chemical modification and functionalization.

Recent studies have highlighted the importance of cyano-substituted aromatic compounds in various chemical reactions. The presence of the cyano group introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes 3-(2-cyano-5-fluorophenyl)-1-propene an ideal candidate for exploring electron-deficient aromatic systems in organic electronics. For instance, researchers have investigated its role in π-conjugated systems, where the compound's ability to stabilize charges has been exploited for designing novel semiconducting materials.

The fluorine atom at the 5-position of the phenyl ring adds another layer of complexity to the molecule's electronic structure. Fluorine's electronegativity enhances the overall polarity of the compound, which can be advantageous in applications such as solubility enhancement or intermolecular interactions. Recent advancements in computational chemistry have allowed for detailed modeling of this compound's electronic states, providing insights into its reactivity and stability under various conditions.

One of the most promising areas of research involving 3-(2-cyano-5-fluorophenyl)-1-propene is its application in drug discovery. The compound's structure resembles certain pharmacophores found in bioactive molecules, making it a valuable starting material for medicinal chemists. For example, studies have shown that analogs of this compound can modulate receptor activity, potentially leading to new therapeutic agents for treating conditions such as cancer or neurodegenerative diseases.

In terms of synthesis, 3-(2-cyano-5-fluorophenyl)-1-propene can be prepared via several routes, including Friedel-Crafts alkylation and Suzuki coupling reactions. These methods offer flexibility in terms of scalability and functional group compatibility, making them suitable for both academic research and industrial production. Recent optimizations in these synthetic pathways have improved yields and reduced reaction times, further enhancing the compound's accessibility.

The compound's reactivity is another area that has been extensively studied. Its propene moiety allows for participation in olefin metathesis reactions, which are widely used in olefin chemistry for constructing complex carbon frameworks. Researchers have demonstrated that 3-(2-cyano-5-fluorophenyl)-1-propene can undergo cross-metathesis with other alkenes, enabling the synthesis of biologically active molecules with intricate architectures.

From an environmental standpoint, understanding the degradation pathways of 3-(2-cyano-5-fluorophenyl)-1-propene is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV irradiation or microbial action, the compound undergoes hydrolysis to form less hazardous byproducts. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 3-(2-cyano-5-fluorophenyl)-1-propene (CAS No. 1613457-88-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future innovations within organic chemistry and materials science.